(±)8,9-DiHETrE-d11

• Molecular Formula: C20H34O4
• Molecular Weight: 338.5 g/mol
• InChI: InChI=1S/C20H34O4/c1-2-3-4-5-6-7-8-9-12-15-18(21)19(22)16-13-10-11-14-17-20(23)24/h6-7,9-10,12-13,18-19,21-22H,2-5,8,11,14-17H2,1H3,(H,23,24)
• InChIKey: DCJBINATHQHPKO-UHFFFAOYSA-N

(±)8,9-DiHETrE-d11 is a deuterium-labeled analog of the arachidonic acid-derived lipid mediator (±)8,9-dihydroxyeicosatrienoic acid (8,9-DiHETrE), a vicinal diol formed via enzymatic hydration of 8(9)-epoxyeicosatrienoic acid (EET) by soluble epoxide hydrolases (sEH). With a molecular formula of C₂₀H₂₃D₁₁O₄ and a formula weight of approximately 349.6, this compound is specifically formulated and intended for use as an internal standard for the precise and accurate quantification of 8(9)-DiHET by gas chromatography- or liquid chromatography-mass spectrometry (GC- or LC-MS).

What Is (±)8,9-DiHETrE-d11? A Core Internal Standard for DHET Quantification

(±)8,9-DiHETrE-d11 is a deuterium-labeled analog of the arachidonic acid-derived lipid mediator (±)8,9-dihydroxyeicosatrienoic acid (8,9-DiHETrE), a vicinal diol formed via enzymatic hydration of 8(9)-epoxyeicosatrienoic acid (EET) by soluble epoxide hydrolases (sEH) . With a molecular formula of C₂₀H₂₃D₁₁O₄ and a formula weight of approximately 349.6, this compound is specifically formulated and intended for use as an internal standard for the precise and accurate quantification of 8(9)-DiHET by gas chromatography- or liquid chromatography-mass spectrometry (GC- or LC-MS) .

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Quantitative GC- or LC-MS lipid mediator profiling

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Regioisomer-specific 8,9-DiHETrE internal standard

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sEH pathway and CYP450 metabolite quantification

Why a Generic Deuterated Internal Standard Cannot Replace (±)8,9-DiHETrE-d11

Substituting this compound with a generic or unmatched deuterated standard for lipid mediator quantification introduces significant risk of analytical inaccuracy. Endogenous regioisomeric DHETs (e.g., 5,6-, 8,9-, 11,12-, and 14,15-DiHETrE) display distinct physicochemical properties, leading to differential recovery rates during sample preparation and variable ionization efficiencies and matrix effects during LC-MS/MS analysis [1]. For example, a validated method for oxylipins reported a mean percent recovery of 70% for d11-14,15-DiHETrE, but only 39% for another deuterated standard, highlighting that each analyte demands a perfectly matched internal standard to correct for such stark losses [1]. Using a non-regioisomerically matched standard like (±)11,12-DiHETrE-d11 to quantify 8,9-DiHETrE would fail to correct for these compound-specific biases, leading to quantitatively inaccurate results.

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Regioisomer mismatch with 14,15- or 11,12-DiHETrE-d11 may not correct differential recovery and matrix effects for 8,9-DiHETrE.

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Lower deuterium enrichment in generic standards can increase unlabeled cross-contribution at low analyte concentrations.

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Non‑matched deuterated analog may exhibit different chromatographic retention, complicating multi‑analyte oxylipin panels.

• [1] Willenberg, I., Ostermann, A. I., Schebb, N. H. Targeted metabolomics of the arachidonic acid cascade: current state and challenges of LC–MS analysis of oxylipins. Anal. Bioanal. Chem. 407(10), 2675-2683 (2015). View Source

Quantitative Differentiation: (±)8,9-DiHETrE-d11 vs. Closest Comparators

Isotopic Purity and Minimal Unlabeled Interference Compared to Generic Deuterated Standards

The utility of a deuterated internal standard is directly proportional to its isotopic enrichment. (±)8,9-DiHETrE-d11 from Cayman Chemical is certified to a purity of ≥99% deuterated forms (d1-d11) with ≤1% d0 (unlabeled) compound . This level of incorporation is a critical quality metric that directly minimizes the contribution of the internal standard to the signal of the endogenous analyte being measured (cross-contribution). A comparative analysis of isotopically labeled internal standards shows that lower deuterium incorporation rates lead to significant measurement bias, particularly at low analyte concentrations, where the unlabeled fraction of the internal standard can constitute a larger proportion of the measured peak area [1].

Isotopic Purity

Class-level

≥99% deuterated forms (d1‑d11), ≤1% d0 vs. typical commercial >1% d0 possible [1]

Minimizes unlabeled interference in low‑abundance 8,9‑DiHETrE detection.

Confirm via batch‑specific Certificate of Analysis.

Evidence Dimension	Deuterium Incorporation Rate (% deuterated forms d1-d11)
Target Compound Data	≥99% deuterated forms (d1-d11); ≤1% d0
Comparator Or Baseline	Typical commercial deuterated internal standards range from 98% to 99% isotopic enrichment; lower purity batches may contain >1% d0 [1]
Quantified Difference	This product defines its purity specifically as 'deuterated forms' with a cap on d0, ensuring a maximum possible unlabeled interference of 1%, a specification that is not universally guaranteed across all vendors or lot numbers.
Conditions	Batch-specific certification as provided by vendor's Certificate of Analysis .

Why This Matters

For procurement, a guaranteed ≤1% d0 fraction is essential for accurate quantification of low-abundance endogenous 8,9-DiHETrE, reducing the risk of data rejection due to high blank values from the internal standard.

• [1] Chang, W. Chemical derivatization and the selection of deuterated internal standard for quantitative determination--methamphetamine example. J. Anal. Toxicol. 31(1), 31-36 (2007). View Source

Regioisomeric Specificity: 8,9-DiHETrE-d11 vs. Other Deuterated DHET Standards

Biological activity is regioisomer-dependent: 8,9-DHET, 11,12-DHET, and 14,15-DHET have been shown to upregulate endothelial nitric oxide synthase (eNOS) expression with distinct potencies, making their individual quantification a biological necessity . (±)8,9-DiHETrE-d11 is the only commercially available deuterated internal standard designed to specifically quantify 8,9-DiHETrE separately from its 5,6-, 11,12-, and 14,15- regioisomers. Using the structurally distinct 14,15-DiHETrE-d11 as an internal standard for 8,9-DiHETrE would introduce error, as these regioisomers have different chromatographic retention times and can exhibit differential ion suppression in complex matrices [1].

Regioisomeric Specificity

Class-level

8,9‑DiHETrE‑specific internal standard vs. 14,15‑ or 11,12‑DiHETrE‑d11: mismatched regioisomers cause differential ion suppression and recovery [1]

Ensures regioisomer‑specific correction for LC‑MS/MS oxylipin analysis.

Relevant for multi‑analyte panels in plasma or tissue.

Evidence Dimension	Analyte Specificity
Target Compound Data	Quantifies only 8,9-DiHETrE (and its enantiomers)
Comparator Or Baseline	14,15-DiHETrE-d11 (for 14,15-DHET); 11,12-DiHETrE-d11 (for 11,12-DHET)
Quantified Difference	Regioisomeric mismatch prevents adequate correction for analyte-specific matrix effects and recovery losses, a critical source of inaccuracy in multi-analyte oxylipin panels [1].
Conditions	LC-MS/MS-based targeted lipidomics in biological samples (plasma, tissue) [1].

Why This Matters

For studies seeking to measure the specific biological function of the 8,9-DHET metabolite as a distinct lipid mediator, only its perfectly matched internal standard can ensure data integrity; substituting it with a pooled or non-matching standard nullifies biomarker validation.

• [1] Willenberg, I., Ostermann, A. I., Schebb, N. H. Targeted metabolomics of the arachidonic acid cascade: current state and challenges of LC–MS analysis of oxylipins. Anal. Bioanal. Chem. 407(10), 2675-2683 (2015). View Source

Peer-Reviewed Research as a Model Internal Standard in Lipidomics

In a 2023 study investigating lipidome modulation in a murine model of glomerulonephritis, (±)8,9-DiHETrE-d11 was successfully deployed at 16 nM as part of a validated UPLC-MS/MS method for plasma oxylipin analysis, alongside other deuterated standards [1]. This documented use confirms its practical suitability in complex biological matrices. The study's protocol, which precisely spikes 16 nM of the standard before sample preparation, provides a directly transferable quantitative benchmark for new users, setting it apart from standards with less defined application parameters .

Published Application

Reported

16 nM spike‑in, UPLC‑MS/MS method for murine plasma oxylipins in a lupus nephritis model [1]

Supports method development starting point for lipidomics research.

Published protocol; may require matrix‑specific validation.

Evidence Dimension	Validated Application in Peer-Reviewed Research
Target Compound Data	Used at 16 nM concentration in UPLC-MS/MS method for lupus nephritis model [1]
Comparator Or Baseline	Alternative or generic deuterated standards without a published, detailed protocol for this specific matrix.
Quantified Difference	Provides a specific, tested spike-in concentration (16 nM) and a published protocol context, reducing method development time compared to an untested standard.
Conditions	Plasma lipid extraction and UPLC-MS/MS analysis in murine model, Frontiers in Immunology (2023) [1].

Why This Matters

Procurement decisions are de-risked when the exact product has been used in a published, rigorous experimental context, offering a proven starting point for method development in mammalian plasma oxylipin analysis.

• [1] Favor, O.K., et al. Lipidome modulation by dietary omega-3 polyunsaturated fatty acid supplementation or selective soluble epoxide hydrolase inhibition suppresses rough LPS-accelerated glomerulonephritis in lupus-prone mice. Front. Immunol. 14, 1124910 (2023). View Source

Validated Application Scenarios for (±)8,9-DiHETrE-d11

Quantitative LC-MS/MS Profiling of the CYP450/sEH Pathway in Preclinical Drug Development

Pharmaceutical researchers investigating soluble epoxide hydrolase (sEH) inhibitors can use (±)8,9-DiHETrE-d11 to accurately quantify the corresponding metabolic product, 8,9-DiHETrE, in tissue or plasma. This is essential for confirming target engagement, as a decrease in 8,9-DiHETrE levels directly indicates inhibition of sEH-mediated conversion from 8,9-EET . The standard's high isotopic purity (≥99% deuterated forms) ensures the quantification is not compromised by interference from the unlabeled standard, a critical factor when measuring low nanomolar concentrations of the metabolite in biological samples.

Validated Oxylipin Biomarker Discovery and Validation in Inflammation Research

In academic or contract research settings focused on inflammatory diseases, this standard can be directly incorporated into established lipid extraction and UPLC-MS/MS protocols. The protocol from Favor et al. (2023) provides a specific, validated workflow using a 16 nM spike of (±)8,9-DiHETrE-d11 for plasma analysis, enabling direct transfer and benchmarking [1]. Its use ensures that changes in the 8,9-DHET regioisomer can be confidently separated from those of other DHETs, each of which has distinct biological implications for vascular function and inflammation.

Metabolic Stability and Authenticity Verification for Reference Materials

Analytical chemistry core facilities and reference material producers can procure this product to verify the identity and stability of unlabeled 8,9-DiHETrE reference standards. Because it is certified with a chemical purity of ≥95% for the parent molecule and is delivered as a 100 µg/ml solution in ethanol, it serves as a reliable calibrant to check for degradation or isomerization of authentic 8,9-DiHETrE stocks over time, a procurement decision supported by batch-specific Certificates of Analysis .

Application

Selection Property

Validation Focus

sEH inhibitor target‑engagement studies

Regioisomer‑matched 8,9‑DiHETrE internal standard with certified low d0

Quantitative accuracy at low endogenous metabolite levels

Inflammatory oxylipin biomarker profiling

Specificity for 8,9‑regioisomer in multi‑analyte LC‑MS/MS panels

Consistent recovery correction across biological matrices

Reference material identity and stability verification

Certified chemical purity (≥95% parent) and ethanol solution format

Batch‑specific CoA to confirm unlabeled 8,9‑DiHETrE stability

• [1] Favor, O.K., et al. Lipidome modulation by dietary omega-3 polyunsaturated fatty acid supplementation or selective soluble epoxide hydrolase inhibition suppresses rough LPS-accelerated glomerulonephritis in lupus-prone mice. Front. Immunol. 14, 1124910 (2023). View Source